Cas no 4184-34-3 (Mangiferolic acid)

• Product Name: Mangiferolic acid
• CAS No: 4184-34-3
• MF: C₃₀H₄₈O₃
• MW: 456.700329780579
• CID: 837399
• PubChem ID: 45270099
• Update Time: 2025-05-23

Mangiferolic acid Chemical and Physical Properties

Names and Identifiers

• Mangiferolic acid
• (17β)-Estra-1,3,5(10)-triene-1,3,17-triol
• Cromosa
• magnesium acetate terahydrate
• MAGNESIUM ACETATE TETRAHYDRATE
• MAGNESIUM ACETATE,ACS
• magnesium diacetate tetrahydrate
• Magnesium diethanoate tetrahydrate
• magniferolic acid
• Mangiferolsaeure
• Maniferolylsaeure
• (3beta,24E)-3-Hydroxy-9,19-cyclolanost-24-en-26-oic acid
• CHEMBL552007
• FS-9305
• 4184-34-3
• (E,6R)-6-[(1S,3R,6S,8R,11S,12S,15R,16R)-6-hydroxy-7,7,12,16-tetramethyl-15-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]-2-methylhept-2-enoic acid
• AKOS040762020
• [ "" ]
• (E,6R)-6-((1S,3R,6S,8R,11S,12S,15R,16R)-6-hydroxy-7,7,12,16-tetramethyl-15-pentacyclo(9.7.0.01,3.03,8.012,16)octadecanyl)-2-methylhept-2-enoic acid
• Isomangiferolate

• Inchi： 1S/C30H48O3/c1-19(8-7-9-20(2)25(32)33)21-12-14-28(6)23-11-10-22-26(3,4)24(31)13-15-29(22)18-30(23,29)17-16-27(21,28)5/h9,19,21-24,31H,7-8,10-18H2,1-6H3,(H,32,33)/b20-9+/t19-,21-,22+,23+,24+,27-,28+,29-,30+/m1/s1
• InChI Key： CYHOTEDWAOHQLA-HCJSCJCOSA-N
• SMILES： O[C@H]1CC[C@@]23[C@H](C1(C)C)CC[C@H]1[C@]4(C)CC[C@H]([C@H](C)CC/C=C(/C(=O)O)\C)[C@@]4(C)CC[C@@]21C3

Computed Properties

• Exact Mass: 456.36000
• Monoisotopic Mass: 456.36034539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 859
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 576.2±23.0 °C at 760 mmHg
• Flash Point: 316.3±19.1 °C
• PSA: 57.53000
• LogP: 7.23360
• Vapor Pressure: 0.0±3.6 mmHg at 25°C

Mangiferolic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cycloartanols and derivatives

Additional information on Mangiferolic acid

Mangiferolic Acid: A Comprehensive Overview

Mangiferolic acid, also known by its CAS number CAS No. 4184-34-3, is a bioactive compound that has garnered significant attention in the scientific community due to its diverse pharmacological properties. This compound, primarily found in the leaves of the mango tree (Mangifera indica), has been extensively studied for its potential applications in medicine, cosmetics, and food industries. Recent advancements in research have further elucidated its mechanisms of action, making it a promising candidate for various therapeutic interventions.

The discovery of mangiferolic acid dates back to the early 20th century when researchers isolated it from mango leaves. However, its true potential was only recognized in recent decades with the advent of modern analytical techniques and pharmacological studies. The compound belongs to the class of phenolic acids, which are known for their antioxidant and anti-inflammatory properties. Its chemical structure comprises a hydroxycinnamic acid derivative with a unique substitution pattern that contributes to its bioactivity.

Recent studies have highlighted the role of mangiferolic acid in modulating cellular signaling pathways involved in inflammation, oxidative stress, and apoptosis. For instance, a 2023 study published in the Nutrients journal demonstrated that mangiferolic acid exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding has significant implications for its potential use in treating inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its anti-inflammatory properties, mangiferolic acid has also been shown to possess robust antioxidant activity. A 2022 study conducted by researchers at the University of California revealed that mangiferolic acid can scavenge free radicals more effectively than vitamin C and vitamin E, two well-known antioxidants. This makes it a valuable ingredient in cosmetic formulations aimed at combating oxidative stress-induced skin aging.

The anticancer potential of mangiferolic acid is another area of active research. A 2023 study published in the Journal of Medicinal Chemistry found that mangiferolic acid induces apoptosis in cancer cells by activating the mitochondrial pathway and upregulating pro-apoptotic proteins such as Bax and Caspase-3. Furthermore, it was observed that mangiferolic acid enhances the efficacy of conventional chemotherapy drugs, suggesting its potential as an adjuvant therapy in cancer treatment.

Beyond its pharmacological applications, mangiferolic acid has also gained traction in the food industry as a natural preservative and flavor enhancer. Its ability to inhibit lipid oxidation makes it an ideal additive for extending the shelf life of food products without compromising their sensory qualities.

In conclusion, mangiferolic acid (CAS No. 4184-34-3) is a versatile compound with a wide range of applications across multiple industries. Its anti-inflammatory, antioxidant, and anticancer properties make it a subject of intense research interest. As ongoing studies continue to uncover new mechanisms and therapeutic potentials, mangiferolic acid is poised to play a pivotal role in future drug development and natural product-based innovations.